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Introduction to Tylosin Tartrate

Tylosin is a macrolide antibiotic used exclusively in veterinary medicine.[1] It is produced by
fermentation of Streptomyces fradiae. The tartrate salt of tylosin is favored for its solubility in
water. Like other macrolides, tylosin's mechanism of action is bacteriostatic, achieved by
inhibiting bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome,
which disrupts the translocation step and halts the production of essential proteins, thereby
preventing bacterial growth and replication.[2][3][4]

Tylosin possesses a broad spectrum of activity against Gram-positive bacteria, including
Staphylococcus, Streptococcus, and Clostridium species.[5] It is also notably effective against
Mycoplasma species. Its use is prevalent in livestock and poultry to treat respiratory and
gastrointestinal infections.[1] Given the importance of antimicrobial stewardship, accurate and
standardized susceptibility testing is critical to guide appropriate clinical use and monitor for the
emergence of resistance.

This document provides detailed protocols for determining the in vitro susceptibility of bacterial
isolates to tylosin tartrate, adhering to the principles outlined by the Clinical and Laboratory
Standards Institute (CLSI) for veterinary applications.[6]

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b16368602#bc-rfq
https://academic.oup.com/jac/article-pdf/69/1/277/16863593/dkt309.pdf
https://academic.oup.com/jac/article-abstract/69/1/277/850005
https://www.goldbio.com/products/tylosin-tartrate
https://www.sigmaaldrich.com/JP/ja/product/sigma/t3397
https://patents.google.com/patent/CN115068420A/en
https://academic.oup.com/jac/article-pdf/69/1/277/16863593/dkt309.pdf
https://clsi.org/shop/standards/vet01/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16368602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Guiding Principles and Standardization

The methodologies described herein are based on the performance standards for antimicrobial
susceptibility testing for bacteria isolated from animals, primarily governed by the Clinical and
Laboratory Standards Institute (CLSI) documents VETO1 and its supplemental tables VETO1S.
[6][7] Adherence to these standards is paramount for generating reproducible and clinically
relevant data. Laboratories should always consult the most current versions of these
documents for the latest procedures, quality control ranges, and interpretive breakpoints.

Protocol 1: Broth Microdilution for MIC
Determination

The broth microdilution method is the reference standard for determining the Minimum
Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that
prevents the visible growth of a microorganism.

Materials and Reagents

o Tylosin Tartrate analytical powder (potency must be known from Certificate of Analysis)
» Cation-Adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

 Sterile distilled water or suitable solvent

e Vortex mixer

o Calibrated pipettes and sterile tips

e Bacterial inoculum standardized to 0.5 McFarland turbidity

¢ Quality Control (QC) strains (e.g., Staphylococcus aureus ATCC® 29213)

e Incubator (35°C + 2°C)

Preparation of Tylosin Tartrate Stock Solution
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Causality: A precise and accurate stock solution is the foundation of the entire assay. Errors in
this step will invalidate all subsequent MIC results. The potency of the antibiotic powder must
be accounted for to prepare a solution of known antimicrobial activity.

o Determine Powder Weight: Use the following formula to calculate the amount of tylosin
tartrate powder needed to prepare a stock solution of a specific concentration (e.g., 1280

png/mL).

o Formula: Weight (mg) = [Volume (mL) x Desired Concentration (ug/mL)] / [Assay Potency
(Hg/mg)]

o Example: To make 10 mL of a 1280 pg/mL stock from a powder with a potency of 850
png/mg: Weight (mg) = (10 mL x 1280 pg/mL) / 850 pg/mg = 15.06 mg

o Dissolution: Accurately weigh the calculated amount of tylosin tartrate powder. Dissolve it
in a small volume of sterile distilled water in a sterile volumetric flask. Once dissolved, bring
the solution to the final volume with sterile distilled water.

o Storage: Sterilize the stock solution by filtration through a 0.22 pum syringe filter. Aliquot into
sterile cryovials and store at -20°C or colder. Avoid repeated freeze-thaw cycles.

Parameter Value Notes

Common starting

Stock Concentration 1280 pg/mL concentration for 2-fold serial

dilutions.

. . Tylosin tartrate is water-
Solvent Sterile Distilled Water
soluble.

Ensures stability of the

Storage Temperature <-20°C o ]
antimicrobial agent.

Experimental Workflow: Broth Microdilution
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Preparation Phase

Prepare Tylosin
Stock Solution (1280 pg/mL)

Plate Setup

Prepare Bacterial Inoculum Dispense CAMHB to
(0.5 McFarland Standard) all wells of 96-well plate
Dilute Inoculum for Final Create 2-fold Serial Dilution
Concentration (5x10"5 CFU/mL) of Tylosin across wells
Inoculation
Inoculate wells with

diluted bacterial suspension

i

Include Growth Control (no drugD

& Sterility Control (no bacteria)

Incubation

Incubation|& Reading

Incubate at 35°C
for 16-20 hours

Read plate visually or with
a plate reader

i

Determine MIC:
Lowest concentration
with no visible growth

Click to download full resolution via product page

Caption: Workflow for MIC determination using the broth microdilution method.
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Step-by-Step Protocol

Prepare Inoculum: From a fresh (18-24 hour) culture, select 3-5 colonies and suspend them
in saline or broth. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2
x 108 CFU/mL).

Dilute Inoculum: Within 15 minutes of standardization, dilute the 0.5 McFarland suspension
in CAMHB to achieve a final inoculum concentration of approximately 5 x 105 CFU/mL in
each well of the microtiter plate.

Prepare Plate: Dispense 50 pL of CAMHB into wells 2 through 12 of a 96-well plate.
Create Serial Dilutions:
o Add 100 pL of the 1280 pg/mL tylosin stock solution to well 1.

o Perform a 2-fold serial dilution by transferring 50 pL from well 1 to well 2, mixing, then
transferring 50 pL from well 2 to well 3, and so on, down to the desired final concentration.
Discard 50 pL from the last well. This will leave 50 L of varying drug concentrations in
each well.

Inoculate: Add 50 pL of the diluted bacterial inoculum to each well (except the sterility
control). This brings the final volume in each well to 100 pL and halves the drug
concentration, resulting in the final desired test range (e.g., 64 pg/mL down to 0.06 pg/mL).

Controls:

o Growth Control: One well containing 100 pL of inoculated CAMHB with no drug.

o Sterility Control: One well containing 100 pL of uninoculated CAMHB.

Incubation: Cover the plate and incubate at 35°C + 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of tylosin that completely inhibits
visible growth of the organism, as detected by the unaided eye. The growth control well must
show distinct turbidity, and the sterility control must remain clear.
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Protocol 2: Disk Diffusion (Kirby-Bauer) Method

The disk diffusion method is a qualitative or semi-quantitative test where a paper disk
impregnated with a known concentration of an antibiotic is placed on an agar surface seeded
with the test organism. The antibiotic diffuses into the agar, and the diameter of the resulting
zone of growth inhibition is measured.

Materials and Reagents

» Tylosin antimicrobial susceptibility test disks (30 pg)

e Mueller-Hinton Agar (MHA) plates (4 mm depth)

 Sterile cotton swabs

o Bacterial inoculum standardized to 0.5 McFarland turbidity

e Quality Control (QC) strains (e.g., Staphylococcus aureus ATCC® 25923)
o Forceps/Disk dispenser

e Ruler or caliper for measurement

Incubator (35°C £ 2°C)

Experimental Workflow: Disk Diffusion
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Preparation Phase

Prepare Bacterial Inoculum Dip sterile swab into inoculum
(0.5 McFarland Standard) and remove excess liquid

Inoculation

Plate Inoculation & Disk Application

Streak swab over entire surface
of MHA plate in three directions

i

Allow plate to dry
for 3-5 minutes

Aseptically apply 30 ug
Tylosin disk to agar surface

Press disk gently to ensure
complete contact with agar

Incubation

Incubation & [Measurement

Invert plates and incubate at 35°C
for 16-18 hours

Measure the diameter of the
zone of inhibition in mm

:

Interpret result (S/I/R)
based on CLSI breakpoints

Click to download full resolution via product page

Caption: Workflow for the Kirby-Bauer disk diffusion susceptibility test.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b16368602/docs?utm_src=pdf-body-img#application-notes-tylosin-tartrate-antimicrobial-susceptibility-testing-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16368602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Step-by-Step Protocol

e Prepare Inoculum: As described in section 3.4.1.

e Inoculate Plate: Within 15 minutes of standardization, dip a sterile cotton swab into the
adjusted inoculum. Rotate the swab several times against the inside of the tube above the
fluid level to remove excess liquid.

o Streak Agar: Inoculate a dry MHA plate by streaking the swab evenly over the entire surface
in three different directions (rotating the plate approximately 60° each time) to ensure a
uniform lawn of growth.

o Dry: Allow the plate to sit for 3-5 minutes (but no more than 15 minutes) to allow the
inoculum to dry.

o Apply Disk: Aseptically place a 30 pg tylosin disk onto the inoculated agar surface. Press
down gently with sterile forceps to ensure complete contact with the agar.

 Incubation: Invert the plates and place them in an incubator at 35°C + 2°C within 15 minutes
of disk application. Incubate for 16-18 hours.

o Measure Zones: After incubation, measure the diameter of the zone of complete growth
inhibition (including the disk diameter) to the nearest whole millimeter (mm) using a ruler or
caliper.

Quality Control (QC) - The Self-Validating System

Trustworthiness: QC is the most critical component for ensuring the validity of AST results. The
entire test run is considered invalid if the QC strain results fall outside the acceptable ranges.
This validates the performance of the media, reagents, inoculum, and incubation conditions.

QC must be performed with each new batch of media or disks and, for routine testing, on each
day that patient isolates are tested. The following strains and ranges are based on CLSI
standards.
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Acceptable QC

Test Method QC Strain Antimicrobial Agent
Range
) o Staphylococcus )

Broth Microdilution Tylosin 0.5 -2 pg/mLJ[8]

aureus ATCC® 29213
] o Staphylococcus ) ]

Disk Diffusion Tylosin (30 ug disk) 18 - 26 mm[1]

aureus ATCC® 25923

Data Interpretation and Reporting

The raw data from AST (an MIC value or a zone diameter) is meaningless without clinical
interpretation. This interpretation is based on clinical breakpoints established by regulatory
bodies like the CLSI.

» Breakpoint: A specific MIC value or zone diameter that categorizes a microorganism as
Susceptible (S), Intermediate (1), or Resistant (R) to an antimicrobial agent.

* Interpretation:

o Susceptible (S): High likelihood of therapeutic success at the standard recommended
dosage.

o Intermediate (I): Therapeutic success is uncertain. The infection may respond if the drug
concentrates at the site of infection or if a higher dose can be used.

o Resistant (R): High likelihood of therapeutic failure.

Authoritative Grounding: Clinical breakpoints are host-species, pathogen, and infection-site
specific. It is mandatory to consult the most current version of the CLSI VETOLS supplement for
the appropriate breakpoints to interpret tylosin susceptibility results for a given clinical scenario.

[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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